N-(4-methylphenyl)-3-nitro-4-(1-piperidinyl)benzamide

• IUPAC Name: N-(4-methylphenyl)-3-nitro-4-piperidin-1-ylbenzamide
• InChI: InChI=1S/C19H21N3O3/c1-14-5-8-16(9-6-14)20-19(23)15-7-10-17(18(13-15)22(24)25)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12H2,1H3,(H,20,23)
• InChI Key: UYSXJZMMDIEJHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

N-(4-methylphenyl)-3-nitro-4-(1-piperidinyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as MNPA, and it has been studied extensively for its biological activity and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of MNPA involves its interaction with ion channels in the brain. Specifically, MNPA has been shown to selectively block the activity of certain types of ion channels, which can lead to a decrease in neuronal excitability. This mechanism of action has been suggested to underlie the potential therapeutic effects of MNPA in the treatment of neurological disorders.
Biochemical and Physiological Effects:
MNPA has been shown to have a range of biochemical and physiological effects in animal models. Studies have reported that MNPA can decrease the frequency and severity of seizures in animal models of epilepsy. Additionally, MNPA has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of MNPA is its potent and selective activity against certain types of ion channels. This makes it a valuable tool for studying the role of these channels in various physiological processes. However, one limitation of MNPA is its potential toxicity. Studies have reported that high doses of MNPA can lead to toxicity in animal models, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on MNPA. One area of interest is the development of MNPA-based therapies for the treatment of neurological disorders such as epilepsy. Additionally, MNPA may have potential applications in other fields of research, such as drug discovery and development. Further studies are needed to fully understand the potential of MNPA and its mechanisms of action.

Scientific Research Applications

MNPA has been studied for its potential applications in various fields of scientific research. One of the most promising applications of MNPA is in the field of neuroscience. MNPA has been shown to have potent and selective activity against certain types of ion channels, which are important targets for the treatment of neurological disorders such as epilepsy.